N-(diphenylmethyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide

Specification

• CAS No.: 1058247-89-4
• Molecular Formula: C24H26N8O
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-benzhydryl-4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• Standard InChI: InChI=1S/C24H26N8O/c1-2-32-23-21(28-29-32)22(25-17-26-23)30-13-15-31(16-14-30)24(33)27-20(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,17,20H,2,13-16H2,1H3,(H,27,33)
• Standard InChI Key: INRLTOAUFLYWHK-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)NC(C4=CC=CC=C4)C5=CC=CC=C5)N=N1
• Canonical SMILES: CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)NC(C4=CC=CC=C4)C5=CC=CC=C5)N=N1

Introduction

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step organic reactions. Key steps may include the use of polar aprotic solvents and catalysts to facilitate the formation of the desired heterocyclic structures. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure at each step.

Synthetic Step	Description
Starting Materials	Typically involve arylamines and chloroacetyl derivatives.
Reaction Conditions	Temperature control, choice of solvent (e.g., DMF, DMSO), and catalysts.
Characterization	NMR and MS to confirm structure.

Biological Applications

Compounds with similar structures have shown efficacy in modulating pathways related to cancer proliferation and angiogenesis. The mechanism of action typically involves interaction with specific biological targets such as enzymes or receptors involved in signaling pathways.

Biological Target	Potential Application
Enzymes/Receptors	Cancer proliferation, angiogenesis.
Signaling Pathways	Modulation of cellular processes.

Research Findings and Future Directions

While specific research findings on N-(diphenylmethyl)-4-{3-ethyl-3H-triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide are not available, compounds with similar structures have shown promise in drug development. Future research should focus on synthesizing and characterizing this compound to explore its therapeutic potential.

Future Research Directions	Description
Synthesis and Characterization	Detailed synthesis pathway and structural confirmation.
Biological Activity Studies	In vitro and in vivo studies to assess therapeutic potential.
Drug Development	Exploration of its potential as a therapeutic agent.

Given the lack of specific information on this compound in the search results, further investigation into chemical databases and scientific literature is necessary to provide detailed insights into its properties and applications.